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Compound of Interest

Compound Name: Fentrazamide

Cat. No.: B1672595

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicidal efficacy of Fentrazamide with
other commonly used herbicides in rice cultivation. The information is based on available
experimental data to assist researchers and professionals in evaluating weed management
strategies.

Introduction to Fentrazamide

Fentrazamide is a tetrazolinone herbicide used for weed control in rice.[1] Its mode of action
involves the inhibition of very-long-chain fatty acids (VLCFAS), which disrupts cell division in
susceptible weeds.[1] It is effective against a range of common rice weeds.

Comparative Efficacy Data

The following tables summarize the quantitative data from field trials comparing the
performance of Fentrazamide with other commercial rice herbicides.

Table 1: Efficacy on Echinochloa crus-galli (Barnyard
Grass) and Paddy Yield in Transplanted Rice

A study conducted during the kharif seasons of 2002 and 2003 evaluated the effectiveness of
Fentrazamide and other herbicides in controlling Echinochloa crus-galli, the dominant weed in
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the experimental fields.[2] Season-long weed competition resulted in a 56.3% reduction in
paddy yield compared to the weed-free control.[2]

. Application Rate (g Weed Control of E. .
Herbicide . . Paddy Yield (t/ha)
a.i./ha) crus-galli

At par with weed-free

Fentrazamide 105 - 120 Effective
control
_ At par with weed-free
Butachlor 1500 Effective
control
] ) At par with weed-free
Pretilachlor 625 Effective
control
) ) At par with weed-free
Anilofos 400 Effective

control

Significantly lower
Unweeded Control
than treated plots

Weed-free Check - - Highest yield

Source: Chhokar et al., 2006[2]

Table 2: Weed Control Spectrum of Fentrazamide in
Transplanted and Direct-Seeded Rice

Trials have demonstrated that Fentrazamide is effective against a variety of weeds in both
seedling-transplanted and direct-seeded rice fields. A control efficacy of over 89.6% with a

persistence of 40 days was achieved when Fentrazamide was applied at 100-150 g a.i./ha
during the 1.5-2.5 leaf-stage of barnyard grass.
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. Application Rate (g Controlled Weed Comparative
Herbicide ) . ]
a.i./ha) Species Efficacy
Echinochloa crus-galli,
Leptochloa chinensis, Similar to Pretilachlor
) Cyperus difformis, + Fenclorim and
Fentrazamide 100 - 150 } ,
Lindernia Butachlor; much
procumbens, better than Quinclorac
Monochoria vaginalis
Pretilachlor + N N Similar to
) Not specified Not specified )
Fenclorim Fentrazamide
N N Similar to
Butachlor Not specified Not specified )
Fentrazamide
) - B Less effective than
Quinclorac Not specified Not specified

Fentrazamide

Source: Based on data from a study on Fentrazamide application techniques.

Experimental Protocols

While detailed, replicable experimental protocols were not fully available in the reviewed
literature, the following methodologies were reported in the key studies cited.

Study on Fentrazamide and Flufenacet in Transplanted
Rice (Chhokar et al., 2006)

o Experimental Design: The study was conducted over two kharif seasons (2002 and 2003).
o Crop Establishment: Rice was transplanted.
o Dominant Weed:Echinochloa crus-galli was the predominant weed species.

o Treatments: Fentrazamide was applied at 105-120 g/ha and compared with flufenacet (120
g/ha), butachlor (1500 g/ha), pretilachlor (625 g/ha), and anilofos (400 g/ha). A weed-free
check and an unweeded control were included for comparison.
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e Assessments: The efficacy of the herbicides on E. crus-galli and the final paddy yield were
evaluated. Phytotoxicity was also observed, with higher doses of flufenacet (150 g/ha)
showing toxicity to the rice crop, particularly in fine rice varieties compared to coarse ones.

Study on Fentrazamide Application Techniques

o Crop Establishment: The trials were conducted in both seedling-transplanted and direct-
seeded rice fields.

o Application Timing: Fentrazamide was applied during the 1.5-2.5 leaf-stage of barnyard
grass (Echinochloa crus-galli). Efficacy was noted to be greater at the 1.5 leaf stage.

o Application Method: Both spraying and broadcast application with soil were tested, with no
significant difference observed between the two methods.

o Assessments: Weed control efficacy and persistence were recorded. Phytotoxicity to rice
was also evaluated, with Fentrazamide found to be safe for rice at 200-250 g a.i./ha and
having little phytotoxicity to direct-seeded rice at the 1.5 leaf stage.

Visualizations

The following diagrams illustrate a general experimental workflow for herbicide efficacy trials
and the comparative weed control spectrum of Fentrazamide.
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Caption: General workflow for a rice herbicide efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1672595?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672595?utm_src=pdf-custom-synthesis
https://www.semanticscholar.org/paper/Evaluation-of-Fentrazamide-and-Flufenacet-for-Weed-Chhokar-Sharma/cd03f141fe1fbe31688e0914ac0aac781cbb22dc
https://www.semanticscholar.org/paper/Evaluation-of-Fentrazamide-and-Flufenacet-for-Weed-Chhokar-Sharma/cd03f141fe1fbe31688e0914ac0aac781cbb22dc
https://www.cabidigitallibrary.org/doi/full/10.5555/20013001094
https://www.benchchem.com/product/b1672595#comparative-efficacy-of-fentrazamide-and-other-rice-herbicides
https://www.benchchem.com/product/b1672595#comparative-efficacy-of-fentrazamide-and-other-rice-herbicides
https://www.benchchem.com/product/b1672595#comparative-efficacy-of-fentrazamide-and-other-rice-herbicides
https://www.benchchem.com/product/b1672595#comparative-efficacy-of-fentrazamide-and-other-rice-herbicides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672595?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

